Cas no 1019539-28-6 (4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline)

4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline structure
1019539-28-6 structure
Product Name:4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
CAS No:1019539-28-6
MF:C11H14F3NS
MW:249.295772075653
CID:4567844
Update Time:2025-09-18

4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
    • Inchi: 1S/C11H14F3NS/c1-3-7(2)16-8-4-5-10(15)9(6-8)11(12,13)14/h4-7H,3,15H2,1-2H3
    • InChI Key: AOEHQUVZVOVLRM-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(SC(C)CC)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 249.079905g/mol
  • Monoisotopic Mass: 249.079905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 249.3g/mol
  • XLogP3: 4
  • Topological Polar Surface Area: 51.3Ų

4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B812040-25mg
4-(Butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
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